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Compound of Interest

Compound Name: 5-Oxohexanenitrile

Cat. No.: B084432

Essential Safety and Handling Guide for 5-
Oxohexanenitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Oxohexanenitrile. Adherence to these protocols is essential for ensuring personal safety,
minimizing environmental impact, and maintaining a secure laboratory environment.

Hazard Identification and Physical Properties

5-Oxohexanenitrile is a chemical compound that presents several hazards. It is harmful if
swallowed, if it comes into contact with the skin, and if inhaled.[1] It is also a flammable liquid
and vapor. Understanding its physical and chemical properties is the first step toward safe
handling.
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Property Value

Molecular Formula CeHaNO
Molecular Weight 111.14 g/mol [1][2]
Appearance Liquid

CAS Number 10412-98-3[1][2]

H302: Harmful if swallowedH312: Harmful in

contact with skinH332: Harmful if inhaled

GHS Hazard Statements

Source: PubChem([1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure to 5-
Oxohexanenitrile. The following table summarizes the recommended PPE for various
laboratory operations.
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. . Hand Body Respiratory
Operation Eye Protection ) . )
Protection Protection Protection
Chemical-

Routine Handling
&Preparation (in

fume hood)

Safety glasses
with side shields
or chemical

splash goggles.

resistant gloves
(e.g., Nitrile,
Neoprene).
Regularly inspect
gloves for signs
of degradation or

puncture.

Laboratory coat.

Not generally
required when
working in a
properly
functioning
chemical fume
hood.

Weighing/Transf
erring(outside of

a fume hood)

Chemical splash
goggles and a

face shield.

Double-gloving
with chemical-
resistant gloves

is recommended.

Chemical-
resistant apron
or coveralls over

a laboratory coat.

A NIOSH-
approved
respirator with
organic vapor

cartridges.

Spill Cleanup

Chemical splash
goggles and a

face shield.

Heavy-duty
chemical-
resistant gloves
(e.g., Butyl
rubber, Viton®).

Chemical-
resistant suit or

coveralls.

A NIOSH-
approved
respirator with
organic vapor
cartridges or a
self-contained
breathing
apparatus
(SCBA) for large

spills.

Safe Handling Protocol

A systematic approach to handling 5-Oxohexanenitrile is crucial for minimizing risks. The
following workflow outlines the necessary steps from preparation to post-handling procedures.
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Caption: Safe handling workflow for 5-Oxohexanenitrile.
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Experimental Protocol: Step-by-Step Handling

e Review Safety Data Sheet (SDS): Before any handling, thoroughly review the SDS for 5-
Oxohexanenitrile to understand its hazards and safety precautions.

» Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

e Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above.

o Preparation: Assemble all necessary equipment and reagents before introducing 5-
Oxohexanenitrile to the workspace.

e Handling:

[¢]

Perform all manipulations of 5-Oxohexanenitrile within the chemical fume hood.

[¢]

When transferring, use the smallest quantities feasible.

[e]

Keep containers of 5-Oxohexanenitrile closed when not in use.

o

Avoid actions that could generate aerosols or vapors.
e Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

[¢]

chemical.

o

Properly label and store any unused 5-Oxohexanenitrile.

[e]

Segregate waste for proper disposal.

Remove PPE in a manner that avoids cross-contamination and wash hands thoroughly.

(¢]

Emergency and Disposal Plans
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Immediate and appropriate action is critical in the event of a spill. The following workflow and

protocols provide guidance for spill management and waste disposal.
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Caption: Emergency spill response workflow.

Experimental Protocol: Spill Cleanup
e Immediate Actions:
o Alert all personnel in the immediate vicinity.
o If the spill is large or involves a fire, activate the fire alarm and evacuate the area.
o For small, manageable spills, proceed with caution.
e Control and Containment:
o If safe to do so, eliminate all ignition sources.

o Contain the spill using a chemical spill kit with absorbent materials such as vermiculite or
sand.[3] Work from the outside of the spill inwards to prevent spreading.

e Cleanup:

o Once the liquid is absorbed, carefully scoop the material into a designated, labeled
hazardous waste container.

» Decontamination:
o Decontaminate the spill area with a suitable solvent, followed by soap and water.
o All materials used for cleanup must be disposed of as hazardous waste.

» Reporting:

o Report the incident to the laboratory supervisor and the institutional safety office,
regardless of the spill's size.

Disposal Plan
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All waste containing 5-Oxohexanenitrile must be treated as hazardous waste.

e Waste Collection: Collect all waste, including contaminated PPE and cleanup materials, in a
clearly labeled, sealed, and compatible container.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "5-Oxohexanenitrile".

o Storage: Store the waste container in a designated, well-ventilated, and secondary
containment area, away from incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office. Do not dispose of 5-Oxohexanenitrile down the
drain or in regular trash.

Disclaimer: This guide is intended to provide essential safety information. Always consult your
institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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